Cas no 1804076-76-3 (2-Bromo-4-(3-chloropropanoyl)benzaldehyde)
1804076-76-3 structure
Product Name:2-Bromo-4-(3-chloropropanoyl)benzaldehyde
CAS No:1804076-76-3
MF:C10H8BrClO2
MW:275.526321411133
CID:4792841
Update Time:2023-08-17
2-Bromo-4-(3-chloropropanoyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(3-chloropropanoyl)benzaldehyde
-
- Inchi： 1S/C10H8BrClO2/c11-9-5-7(10(14)3-4-12)1-2-8(9)6-13/h1-2,5-6H,3-4H2
- InChI Key： YZJMZIZQKFXFHT-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)C=CC(=C1)C(CCCl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 220
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1
2-Bromo-4-(3-chloropropanoyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020294-250mg |
2-Bromo-4-(3-chloropropanoyl)benzaldehyde |
1804076-76-3 | 97% | 250mg |
489.60 USD | 2021-05-31 | |
| Alichem | A013020294-500mg |
2-Bromo-4-(3-chloropropanoyl)benzaldehyde |
1804076-76-3 | 97% | 500mg |
847.60 USD | 2021-05-31 | |
| Alichem | A013020294-1g |
2-Bromo-4-(3-chloropropanoyl)benzaldehyde |
1804076-76-3 | 97% | 1g |
1,490.00 USD | 2021-05-31 |
2-Bromo-4-(3-chloropropanoyl)benzaldehyde Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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